(2-Chloro-4-fluorophenyl)(methyl)sulfane

• CAS No.: 917761-33-2
• Molecular Formula: C7H6ClFS
• Molecular Weight: 176.64 g/mol
• IUPAC Name: 2-chloro-4-fluoro-1-methylsulfanylbenzene
• InChI: InChI=1S/C7H6ClFS/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,1H3
• InChI Key: UPBIZDKASLVLAQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)F)Cl

Description

(2-Chloro-4-fluorophenyl)(methyl)sulfane is an organosulfur compound characterized by a phenyl ring substituted with chlorine (Cl) at the 2-position, fluorine (F) at the 4-position, and a methylsulfanyl (-S-CH₃) group. Its molecular formula is C₇H₅ClFS, with a calculated molecular weight of 175.63 g/mol. Sulfane sulfur compounds, which include persulfides, polysulfides, and thiosulfates, are known for their redox activity, ability to release hydrogen sulfide (H₂S), and roles in antioxidant defense .

Comparison with Similar Compounds

Halogen-Substituted Phenyl Methylsulfanes

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications	Reference
(2-Bromo-4-fluorophenyl)(methyl)sulfane	C₇H₅BrFS	Br (2), F (4), -S-CH₃	220.54	91524-70-8	Higher molecular weight due to Br; potential steric hindrance
(4-Chloro-2-fluoro-biphenyl-3-yl)(methyl)sulfane	C₁₄H₁₁ClFS	Cl (4), F (2), biphenyl backbone	281.75	2807466-28-8	Extended aromatic system; increased lipophilicity
(2-Chloro-4-fluorophenyl)(methyl)sulfane (Target)	C₇H₅ClFS	Cl (2), F (4), -S-CH₃	175.63 (calculated)	N/A	Predicted moderate reactivity due to electron-withdrawing Cl/F substituents	—

Key Observations :

• Fluorine’s electronegativity enhances ring deactivation, stabilizing the sulfide group against oxidation .
• Structural Complexity : Biphenyl derivatives (e.g., ) exhibit extended conjugation, which may enhance UV absorption properties and alter solubility in hydrophobic environments.

Reactivity with Sulfane Sulfur-Trapping Reagents

Sulfane sulfur compounds, including the target compound, can transfer labile sulfur atoms to nucleophilic acceptors. Phosphine reagents (e.g., P2 in ) rapidly trap sulfane sulfur species like elemental sulfur (S₈) and cysteine polysulfides, forming stable adducts detectable via ³¹P NMR. The target compound’s methylsulfanyl group may participate in similar sulfur-transfer reactions, though electron-withdrawing Cl/F substituents could moderate its reactivity compared to less electronegative analogs .

Antioxidant and H₂S-Releasing Properties

Sulfane sulfur compounds, such as garlic-derived trisulfanes (e.g., foliogarlic trisulfanes ), exhibit antioxidant activity and serve as H₂S reservoirs. The target compound’s ability to release H₂S or modify thiol groups into persulfides (-SSH) remains speculative but aligns with the broader reactivity of sulfane sulfurs .

Anticancer Potential

Sulfane sulfur compounds from garlic (e.g., diallyl trisulfide) demonstrate anticancer effects by modulating apoptosis and redox balance . While the target compound’s bioactivity is unstudied, its halogen substituents may influence cellular uptake or interaction with thiol-containing proteins, a mechanism critical in RSS-mediated signaling .

Research Findings and Data

Sulfane Sulfur in Redox Regulation

• Sulfane sulfur and H₂S coexist in biological systems, with sulfane sulfur acting as the primary signaling molecule in RSS-mediated pathways .
• Cocaine exposure alters sulfane sulfur levels in plasma, linking these compounds to mitochondrial bioenergetics and oxidative stress responses .